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Compound of Interest

Compound Name: EPZ004777 (formic acid salt)

Cat. No.: B1162992

Welcome to the technical support center for EPZ004777 formic acid salt. This guide is
designed for researchers, scientists, and drug development professionals to provide in-depth
technical guidance and troubleshooting advice for handling and storing EPZ004777 formic acid
salt in DMSO stocks. Our goal is to ensure the integrity and reproducibility of your experiments
by addressing potential challenges related to compound stability.

l. Introduction to EPZ004777 and the Importance of
Stock Solution Stability

EPZ004777 is a potent and highly selective inhibitor of the histone methyltransferase DOT1L
(Disruptor of Telomeric Silencing 1-Like), with an IC50 in the picomolar range.[1][2] It plays a
crucial role in research targeting mixed-lineage leukemia (MLL) and other cancers where
DOTLL is dysregulated. The formic acid salt of EPZ004777 is a common formulation used in
research.

The stability of your EPZ004777 DMSO stock solution is paramount for obtaining reliable and
reproducible experimental results. Degradation of the compound can lead to a loss of potency,
altered pharmacology, and misleading data. This guide will walk you through the best practices
for handling and storing EPZ004777 formic acid salt in DMSO to maintain its integrity.

Il. Frequently Asked Questions (FAQS)
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Here we address some of the most common questions regarding the stability of EPZ004777
formic acid salt in DMSO.

Q1: What are the recommended storage conditions for solid EPZ004777 formic acid salt?

Al: The solid form of EPZ004777 formic acid salt is stable for at least 12 months when stored
at -20°C, protected from light. For long-term storage, it is advisable to store it with a desiccant
to prevent moisture absorption.

Q2: How should | prepare my initial DMSO stock solution of EPZ004777 formic acid salt?
A2: To prepare a stock solution, we recommend the following steps:

o Equilibrate the vial of solid EPZ004777 formic acid salt to room temperature before opening
to prevent condensation of moisture.

e Use anhydrous, high-purity DMSO. While DMSO is a stable solvent, it is hygroscopic and
can absorb water from the atmosphere, which may affect the stability of the compound.[3]

e Dissolve the compound in DMSO to your desired concentration. EPZ004777 is highly soluble
in DMSO, with reported solubilities up to 17 mM or 100 mg/mL.

Q3: What is the recommended storage temperature for EPZ004777 formic acid salt in DMSO
stock solutions?

A3: For optimal stability, DMSO stock solutions of EPZ004777 should be stored at -20°C for
short-term storage (up to one month) and at -80°C for long-term storage (up to two years).[1]

Q4: How many times can | freeze and thaw my DMSO stock solution?

A4: It is strongly recommended to aliquot your DMSO stock solution into single-use volumes to
minimize freeze-thaw cycles. While some studies on general compound libraries have shown
no significant degradation after multiple freeze-thaw cycles, this can be compound-specific.[4]
[5] For a potent inhibitor like EPZ004777, avoiding repeated temperature fluctuations is a
critical step in ensuring consistent performance.

Q5: Is the formic acid salt of EPZ004777 stable in DMSO?
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A5: While there is no specific long-term stability data published for the formic acid salt of
EPZ004777 in DMSO, the general stability of formic acid in DMSO is influenced by the
solvent's properties.[6][7] Some studies on other small molecules have shown that the
presence of a small amount of formic acid can even enhance stability in certain solvent
systems.[8] However, it is always best practice to handle and store the compound as
recommended to minimize potential degradation.

lll. Troubleshooting Guide

This section provides solutions to common problems you may encounter when working with
EPZ004777 formic acid salt in DMSO.
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Problem Potential Cause(s) Troubleshooting Steps

1. Increase the final DMSO
concentration: If your
experimental system allows,
increasing the final
concentration of DMSO (e.g.,
from 0.1% to 0.5%) can help
maintain solubility. However,
always run a vehicle control to
account for any effects of

DMSO on your cells or assay.

The compound has low [9] 2. Prepare a more dilute
Precipitation upon addition to aqueous solubility. The final stock solution: This will require
agueous media DMSO concentration is too low  adding a larger volume of the

to maintain solubility. stock to your aqueous media,

thereby increasing the final
DMSO concentration. 3. Use a
carrier: For in vivo studies or
challenging in vitro systems,
consider the use of formulation
vehicles like cyclodextrins.[10]
4. Gentle warming: Briefly
warming the solution to 37°C
may help redissolve any
precipitate.[11]

Loss of compound activity over  The compound may have 1. Review storage conditions:
time degraded due to improper Ensure that the stock solution
storage. has been stored at the

recommended temperature
and protected from light. 2.
Avoid repeated freeze-thaw
cycles: Prepare fresh aliquots
from a new vial of solid
compound if you suspect the
current stock has been

compromised. 3. Perform a
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quality control check: If you
have access to analytical
instrumentation such as HPLC
or LC-MS, you can assess the

purity of your stock solution.

1. Ensure complete
dissolution: When preparing
the stock solution, ensure that
all the solid material has
completely dissolved.
Sonication can aid in this
) ) Variability in the concentration process. 2. Proper mixing
Inconsistent experimental
of the active compound in the before use: Before taking an
results stock solution. aliquot from a frozen stock,
ensure it is completely thawed
and vortexed gently to ensure
a homogenous solution. 3. Use
fresh dilutions: Prepare fresh
dilutions from the stock

solution for each experiment.

IV. Experimental Protocols
Protocol 1: Preparation of EPZ004777 Formic Acid Salt
DMSO Stock Solution

» Remove the vial of solid EPZ004777 formic acid salt from -20°C storage and allow it to
equilibrate to room temperature for at least 15-20 minutes.

e Under sterile conditions (e.g., in a laminar flow hood), open the vial.

¢ Add the required volume of anhydrous, high-purity DMSO to the vial to achieve the desired
stock concentration (e.g., 10 mM).

o Cap the vial tightly and vortex gently until the solid is completely dissolved. If necessary,
sonicate for a few minutes to aid dissolution.
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 Aliquot the stock solution into single-use, light-protected tubes (e.g., amber microcentrifuge
tubes).

o Label the aliquots clearly with the compound name, concentration, date, and your initials.

» Store the aliquots at -20°C for short-term use or at -80°C for long-term storage.

Protocol 2: Assessment of EPZ004777 Stability in DMSO
by HPLC

This protocol provides a general framework for assessing the stability of your EPZ004777 stock
solution.

e Prepare a fresh 10 mM stock solution of EPZ004777 in DMSO. This will be your "time zero"
sample.

 Dilute the stock solution to a suitable concentration for HPLC analysis (e.g., 100 uM) in a
mixture of acetonitrile and water.

e Analyze the "time zero" sample by HPLC. Use a C18 column and a gradient of acetonitrile
and water with 0.1% formic acid as a mobile phase modifier. Monitor the elution of
EPZ004777 using a UV detector at an appropriate wavelength (determined by a UV scan of
the compound).

o Store your stock solution aliquots under the desired conditions (e.g., -20°C, 4°C, room
temperature).

¢ At specified time points (e.g., 1 week, 1 month, 3 months), thaw an aliquot and prepare a
sample for HPLC analysis in the same manner as the "time zero" sample.

o Compare the chromatograms from the different time points. A decrease in the peak area of
the parent compound and the appearance of new peaks would indicate degradation. The
stability can be expressed as the percentage of the parent compound remaining compared
to the "time zero" sample.

V. Visualizations
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Caption: Experimental workflow for handling and assessing the stability of EPZ004777 formic
acid salt in DMSO.

VI. Conclusion
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Maintaining the stability of your EPZ004777 formic acid salt DMSO stock solutions is critical for

the success of your research. By following the guidelines and troubleshooting advice provided

in this technical support guide, you can minimize the risk of compound degradation and ensure

the reliability of your experimental data. Always refer to the manufacturer's instructions and

consider performing your own stability assessments for long-term or critical experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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